Cas no 203314-34-5 (methyl 2-(2-bromo-5-methylphenyl)acetate)

• Product Name: methyl 2-(2-bromo-5-methylphenyl)acetate
• CAS No: 203314-34-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6072954
• PubChem ID: 86187740
• Update Time: 2025-06-07

methyl 2-(2-bromo-5-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-bromo-5-methylphenyl)acetate
• Benzeneacetic acid, 2-bromo-5-methyl-, methyl ester
• EN300-5613750
• 203314-34-5

• Inchi： 1S/C10H11BrO2/c1-7-3-4-9(11)8(5-7)6-10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： MYJWYBQGPAQJEV-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC(C)=CC=C1Br

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 284.7±25.0 °C(Predicted)

Additional information on methyl 2-(2-bromo-5-methylphenyl)acetate

Methyl 2-(2-Bromo-5-Methylphenyl)Acetate: A Comprehensive Overview

Methyl 2-(2-bromo-5-methylphenyl)acetate, with the CAS number 203314-34-5, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a methyl group, a bromine atom, and an acetate functional group. The molecule's structure allows for a wide range of applications, particularly in the synthesis of complex organic molecules and as an intermediate in drug development.

The methyl 2-(2-bromo-5-methylphenyl)acetate molecule consists of a phenyl ring substituted with a bromine atom at the 2-position and a methyl group at the 5-position. The acetate group is attached to the phenyl ring via an ethylene bridge. This structure imparts the compound with both electron-withdrawing and electron-donating groups, making it highly reactive in various chemical reactions. The presence of the bromine atom also introduces potential for nucleophilic substitution reactions, which are widely utilized in organic synthesis.

Recent studies have highlighted the importance of methyl 2-(2-bromo-5-methylphenyl)acetate in the development of bioactive compounds. Researchers have employed this compound as an intermediate in the synthesis of various pharmaceutical agents, including anticancer drugs and antibiotics. Its ability to undergo multiple reaction pathways makes it an invaluable tool in medicinal chemistry. For instance, the compound can be used in Suzuki coupling reactions to form biaryl structures, which are commonly found in drug molecules.

In addition to its role in drug discovery, methyl 2-(2-bromo-5-methylphenyl)acetate has found applications in materials science. The compound serves as a precursor for the synthesis of advanced polymers and coatings. Its reactivity and stability under various reaction conditions make it suitable for large-scale industrial applications. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating high-performance materials with tailored properties.

The synthesis of methyl 2-(2-bromo-5-methylphenyl)acetate typically involves multi-step processes that require precise control over reaction conditions. One common method involves the bromination of acetophenone derivatives followed by esterification. The use of catalytic systems and advanced purification techniques ensures high yields and purity levels, which are critical for its application in sensitive chemical reactions.

From an environmental perspective, methyl 2-(2-bromo-5-methylphenyl)acetate exhibits moderate stability under standard storage conditions. However, its handling requires adherence to standard laboratory safety protocols due to its potential toxicity and flammability. Proper disposal methods should be employed to minimize environmental impact.

In conclusion, methyl 2-(2-bromo-5-methylphenyl)acetate (CAS No: 203314-34-5) is a multifaceted organic compound with significant implications across diverse scientific disciplines. Its unique structure and reactivity make it an essential component in modern chemical research and industrial applications. As ongoing research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow further.